Cas no 19259-05-3 (2,3-Diiodothiophene)

2,3-Diiodothiophene is a halogenated thiophene derivative characterized by the presence of iodine atoms at the 2 and 3 positions of the thiophene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Sonogashira, Suzuki, and Stille couplings, due to the reactivity of its iodine substituents. Its high purity and stability make it suitable for applications in pharmaceuticals, agrochemicals, and materials science, where precise functionalization of thiophene-based scaffolds is required. The electron-withdrawing nature of the iodine groups also enhances its utility in the design of conjugated systems for optoelectronic materials. Proper handling under inert conditions is recommended to preserve its integrity.

2,3-Diiodothiophene structure

Product Name:2,3-Diiodothiophene

CAS No:19259-05-3

MF:C₄H₂I₂S

MW:335.932624340057

CID:2659645

PubChem ID:630668

Update Time:2025-05-28

2,3-Diiodothiophene Chemical and Physical Properties

Names and Identifiers

- 2,3-diiodothiophene
- DTXCID90299204
- Thiophene, 2,3-diiodo-
- Dijodthiophen
- 19259-05-3
- EN300-6496100
- SCHEMBL2783900
- DTXSID60348132
- 2,3-Diiodothiophene
- Inchi： 1S/C4H2I2S/c5-3-1-2-7-4(3)6/h1-2H
- InChI Key： BUXDZKJHNFMYJT-UHFFFAOYSA-N
- SMILES： IC1=C(SC=C1)I

Computed Properties

Exact Mass: 335.79667Da
Monoisotopic Mass: 335.79667Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 66.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 28.2Å²

2,3-Diiodothiophene Pricemore >>

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